![molecular formula C11H18BrNO2 B6237750 tert-butyl 6-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, Mixture of diastereomers CAS No. 1305323-67-4](/img/no-structure.png)
tert-butyl 6-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, Mixture of diastereomers
Description
The compound is a derivative of bicyclo[3.1.0]hexane, a type of saturated bicyclic structure . These structures are often incorporated in newly developed bio-active compounds . The tert-butyl group and carboxylate group suggest that this compound could be used as a building block in organic synthesis.
Synthesis Analysis
While the exact synthesis process for this compound is not available, similar compounds are often synthesized using photochemistry to access new building blocks via [2 + 2] cycloaddition . This process can be readily derivatized with numerous transformations .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, Mixture of diastereomers involves the following steps:", "Starting Materials": [ "3-azabicyclo[3.1.0]hexane-3-carboxylic acid", "tert-butyl alcohol", "thionyl chloride", "sodium bicarbonate", "bromomethyl acetate", "diethyl ether", "magnesium", "ethyl bromide" ], "Reaction": [ "Step 1: Conversion of 3-azabicyclo[3.1.0]hexane-3-carboxylic acid to its acid chloride using thionyl chloride", "Step 2: Reaction of the acid chloride with tert-butyl alcohol to form tert-butyl 3-azabicyclo[3.1.0]hexane-3-carboxylate", "Step 3: Bromination of tert-butyl 3-azabicyclo[3.1.0]hexane-3-carboxylate using bromomethyl acetate and sodium bicarbonate as base", "Step 4: Separation of diastereomers using column chromatography", "Step 5: Reduction of the bromomethyl group using magnesium and ethyl bromide to form tert-butyl 6-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, Mixture of diastereomers" ] } | |
CAS RN |
1305323-67-4 |
Product Name |
tert-butyl 6-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, Mixture of diastereomers |
Molecular Formula |
C11H18BrNO2 |
Molecular Weight |
276.2 |
Purity |
95 |
Origin of Product |
United States |
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